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Compound of Interest

Compound Name: 2,6-Dichloro-4-methylnicotinonitrile

Cat. No.: B1293653 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical protocols

for the handling and disposal of 2,6-Dichloro-4-methylnicotinonitrile (CAS No. 875-35-4).

Adherence to these procedures is essential for ensuring the safety of all laboratory personnel

and maintaining a secure research environment.

2,6-Dichloro-4-methylnicotinonitrile is a halogenated organic compound recognized for its

use as an intermediate in the synthesis of various pharmaceutical and agricultural compounds.

[1] However, it presents significant health hazards, being toxic if swallowed, harmful in contact

with skin or if inhaled, and capable of causing severe skin irritation and serious eye damage.[2]

Meticulous planning and execution of safety procedures are therefore paramount when working

with this substance.

Essential Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against accidental exposure. The

following table summarizes the recommended PPE for handling 2,6-Dichloro-4-
methylnicotinonitrile, categorized by the level of protection required for different laboratory

operations.
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PPE Component
Incidental Contact (e.g.,
weighing, preparing
solutions)

Extended Contact (e.g.,
synthesis, purification)

Hand Protection
Nitrile gloves (double-gloving

recommended)[3][4]

Viton™ or Polyvinyl Alcohol

(PVA) gloves[3][5]

Eye/Face Protection
Safety glasses with side

shields

Chemical splash goggles and

a face shield

Body Protection Laboratory coat
Chemical-resistant apron over

a laboratory coat

Respiratory Protection

Not generally required if

handled in a certified chemical

fume hood

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 2,6-Dichloro-4-methylnicotinonitrile will minimize the risk

of exposure. The following workflow outlines the essential steps for safe manipulation of this

compound.
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Preparation

Handling in Fume Hood

Proceed to handling

Decontamination

After handling

Storage

Store unused chemical

Waste Disposal

Dispose of waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling 2,6-
Dichloro-4-methylnicotinonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293653#personal-protective-equipment-for-
handling-2-6-dichloro-4-methylnicotinonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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